Cas no 1804735-47-4 (Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804735-47-4
• MF: C₉H₆F₃IN₂O₅
• MW: 406.054025173187
• CID: 4836647
• Update Time: 2025-10-17

Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6F3IN2O5/c1-2-19-8(16)4-3-14-7(15(17)18)6(5(4)13)20-9(10,11)12/h3H,2H2,1H3
• InChI Key： XUDKRBOMKUMHOO-UHFFFAOYSA-N
• SMILES： IC1=C(C([N+](=O)[O-])=NC=C1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 3.1
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate: A Comprehensive Overview

Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate, with the CAS No. 1804735-47-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an iodo group at position 4, a nitro group at position 2, and a trifluoromethoxy group at position 3. The carboxylate ester functionality at position 5 further enhances its versatility in various chemical reactions and applications.

The synthesis of Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate involves a series of intricate organic transformations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The compound's stability under various reaction conditions makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In terms of physical properties, Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate exhibits a melting point of approximately 120°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including UV-vis and NMR spectra, have been extensively studied and are consistent with its proposed structure. These properties make it suitable for use in various analytical techniques and quality control assays.

The application of this compound is primarily centered around its potential as a building block in drug discovery. Recent studies have highlighted its role in the development of anti-tumor agents, where the trifluoromethoxy group contributes to enhanced bioavailability and selectivity. Additionally, the nitro group at position 2 has been shown to play a critical role in modulating the compound's electronic properties, making it an attractive candidate for further exploration in anti-inflammatory drug design.

Moreover, Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate has found applications in the field of materials science, particularly in the synthesis of advanced polymers and optoelectronic materials. The trifluoromethoxy substituent imparts unique electronic characteristics to the molecule, which can be exploited to design materials with tailored optical and electrical properties.

In conclusion, Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804735-47-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and related fields. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.